Cas no 886905-53-9 (N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide
• CAS No: 886905-53-9
• MF: C₂₂H₁₈FN₃O₃S₂
• MW: 455.525025844574
• CID: 5476762
• Update Time: 2025-07-16

N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)sulfonyl-N-(pyridin-2-ylmethyl)propanamide
• N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C22H18FN3O3S2/c23-16-8-10-18(11-9-16)31(28,29)14-12-21(27)26(15-17-5-3-4-13-24-17)22-25-19-6-1-2-7-20(19)30-22/h1-11,13H,12,14-15H2
• InChI Key： COFXKORSCLEXRY-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide

Research Briefing on N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide (CAS: 886905-53-9)

N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide (CAS: 886905-53-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features incorporating benzothiazole, fluorobenzenesulfonyl, and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, particularly in the context of targeted drug discovery and development.

The synthesis of N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide involves a multi-step organic synthesis process, starting from readily available precursors. Key steps include the sulfonylation of 4-fluorobenzenesulfonyl chloride with an appropriate propanamide derivative, followed by coupling with 2-aminobenzothiazole and subsequent N-alkylation with 2-(bromomethyl)pyridine. The compound's purity and structural integrity have been confirmed using advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography.

Recent pharmacological studies have explored the compound's interaction with various biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro assays indicate that N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide exhibits potent inhibitory activity against specific kinases, such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are critical in cell signaling and proliferation. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

In addition to its kinase inhibitory properties, the compound has demonstrated notable anti-inflammatory and anti-proliferative effects in cell-based assays. For instance, in models of rheumatoid arthritis and certain cancer cell lines, the compound significantly reduced the production of pro-inflammatory cytokines and inhibited cell growth. These effects are believed to be mediated through the modulation of NF-κB and STAT3 signaling pathways, although further mechanistic studies are required to elucidate the exact molecular interactions.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are directed toward improving its bioavailability, metabolic stability, and selectivity to minimize off-target effects. Structure-activity relationship (SAR) studies are underway to identify key structural modifications that could enhance its therapeutic efficacy while reducing potential toxicity.

In conclusion, N-(1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and broad biological activities position it as a versatile scaffold for the development of novel therapeutics targeting inflammation and cancer. Future studies should focus on advancing its preclinical development, including in vivo efficacy and safety assessments, to fully realize its therapeutic potential.